![molecular formula C15H25N5O5 B2410473 7-(2-hydroxy-3-isopropoxypropyl)-8-((3-hydroxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione CAS No. 850242-47-6](/img/structure/B2410473.png)
7-(2-hydroxy-3-isopropoxypropyl)-8-((3-hydroxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione
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Description
7-(2-hydroxy-3-isopropoxypropyl)-8-((3-hydroxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C15H25N5O5 and its molecular weight is 355.395. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structural Analysis
Research on closely related compounds, such as various purine derivatives, provides insights into the chemical synthesis techniques and structural analyses applicable to 7-(2-hydroxy-3-isopropoxypropyl)-8-((3-hydroxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione. Studies demonstrate the synthesis of new purinediones with potential therapeutic applications and detailed analyses of their molecular structure through X-ray crystallography and other spectroscopic methods.
Synthesis Techniques
A foundational approach to synthesizing purinediones involves multi-step reactions starting from specific pyrimidine diones. This process includes nitrosation, amination, and intramolecular alkylation steps, showcasing methods that could be relevant for synthesizing and modifying the structure of the targeted compound (Šimo et al., 1995).
Structural Analysis
The crystal structure of similar purine compounds reveals the planarity of the purine ring system and the conformation of substituents, which are stabilized by intramolecular hydrogen bonds. Such structural details are crucial for understanding the molecular interactions and potential biological activities of purine derivatives (Karczmarzyk et al., 1995).
Potential Therapeutic Applications
While direct studies on 7-(2-hydroxy-3-isopropoxypropyl)-8-((3-hydroxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione might not be available, research on structurally similar purine derivatives indicates potential therapeutic and pharmacological applications.
Antioxidant Activity
The synthesis of N-aminomethyl derivatives of certain compounds has shown antioxidant properties, suggesting a potential pathway for exploring the antioxidant capabilities of related purine derivatives, which could have implications for treating oxidative stress-related diseases (Hakobyan et al., 2020).
Neuroprotective Properties
Investigations into the reactivity and potential neurotoxicity of purine compounds under physiological conditions have provided insights into the chemical stability and transformation of these molecules, which is critical for assessing their safety and efficacy as neuroprotective agents (Singh et al., 1992).
properties
IUPAC Name |
7-(2-hydroxy-3-propan-2-yloxypropyl)-8-(3-hydroxypropylamino)-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25N5O5/c1-9(2)25-8-10(22)7-20-11-12(17-14(20)16-5-4-6-21)19(3)15(24)18-13(11)23/h9-10,21-22H,4-8H2,1-3H3,(H,16,17)(H,18,23,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCQGEMMTFQPIAW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCC(CN1C2=C(N=C1NCCCO)N(C(=O)NC2=O)C)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25N5O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.39 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(2-hydroxy-3-isopropoxypropyl)-8-((3-hydroxypropyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione |
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